Cas no 399002-62-1 (N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399002-62-1
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 6285282
• PubChem ID: 4253380
• Update Time: 2025-10-30

N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
• F0836-0029
• AKOS005224999
• Oprea1_458859
• N-ethyl-2-pyridin-3-ylpiperidine-1-carbothioamide
• 399002-62-1

• Inchi： 1S/C13H19N3S/c1-2-15-13(17)16-9-4-3-7-12(16)11-6-5-8-14-10-11/h5-6,8,10,12H,2-4,7,9H2,1H3,(H,15,17)
• InChI Key： QEMLEJSHYKWWAX-UHFFFAOYSA-N
• SMILES： S=C(NCC)N1CCCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 249.12996879g/mol
• Monoisotopic Mass: 249.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide

Introduction to N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399002-62-1)

N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 399002-62-1, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular structure of this compound incorporates both pyridine and piperidine moieties, which are well-known for their pharmacological significance.

The pyridine ring in N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide contributes to its ability to interact with various biological targets, making it a valuable scaffold for drug design. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer. The presence of the pyridine moiety at the 3-position of the piperidine ring in this compound suggests a potential for enhanced binding affinity and selectivity towards specific biological receptors.

The piperidine ring, another critical feature of this compound, is known for its stability and flexibility, which allows it to adopt multiple conformations that can optimize interactions with biological targets. Piperidine derivatives have been extensively studied for their applications in central nervous system (CNS) drugs, cardiovascular medications, and anti-inflammatory agents. The combination of these two heterocyclic structures in N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide makes it a promising candidate for further exploration in drug discovery.

The amide and thioamide functional groups present in the compound's structure also contribute to its pharmacological potential. Amides are common motifs in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance binding interactions with biological targets. The thioamide group, specifically, has been shown to exhibit significant bioactivity in various therapeutic contexts. For instance, thioamides have been investigated for their antimicrobial and antiviral properties, as well as their role in modulating enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide more accurately. These tools have been instrumental in identifying potential lead compounds for further development. Studies have demonstrated that computational methods can significantly reduce the time and cost associated with traditional high-throughput screening processes, thereby accelerating the drug discovery pipeline.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have played a crucial role in elucidating the structural features of this compound. These techniques provide detailed insights into the three-dimensional arrangement of atoms within the molecule, which is essential for understanding its biological activity. For example, X-ray crystallography has been used to determine the binding modes of N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide with target proteins, providing valuable information for rational drug design.

The synthesis of N-ethyl-2-(pyridin-3-yl)piperidine-1-carbothioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is critical for achieving desired pharmacological outcomes.

One of the most exciting aspects of N-ethyl-2-(pyridin-3-y)piperidine-l-carbothioamide is its potential application in treating neurological disorders. Research has shown that pyridine-piperidine derivatives can modulate neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The amide and thioamide groups in this compound may interact with specific receptors or enzymes that are dysregulated in these disorders, offering a novel therapeutic approach.

Furthermore, the compound's structural features make it a suitable candidate for developing antiviral agents. The pyridine moiety has been identified as a key pharmacophore in several antiviral drugs due to its ability to interfere with viral replication mechanisms. Studies have suggested that N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide could inhibit viral enzymes by competing with natural substrates or by stabilizing enzyme-inhibitor complexes.

The growing interest in N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide is also driven by its potential role in anticancer therapy. Piperidine derivatives have been explored for their ability to disrupt cancer cell signaling pathways and induce apoptosis. The unique combination of structural elements in this compound may enable it to selectively target cancer cells while minimizing toxicity to healthy tissues.

Emerging research also highlights the compound's potential in addressing inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The amide and thioamide groups in N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide could potentially interact with these enzymes or related signaling pathways, thereby reducing inflammation.

The development of new methodologies for assessing the bioactivity of N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide is another area of active investigation. High-throughput screening (HTS) platforms have been utilized to rapidly test large libraries of compounds against various biological targets. These platforms enable researchers to identify promising candidates for further optimization based on their ability to modulate specific biochemical pathways.

Additionally, preclinical studies are essential for evaluating the safety and efficacy of N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide before it can be translated into clinical use. Animal models provide valuable insights into how the compound behaves within a living organism, allowing researchers to identify potential side effects or adverse reactions early in the development process.

The future prospects for N-Ethyl-l-(pyridin-lS)-yl)piperidino-I-carbothioamide are promising given its diverse pharmacological potential and well-defined chemical properties. Continued research efforts will likely uncover new applications for this compound across various therapeutic areas. As computational methods advance further along with synthetic techniques becoming more sophisticated; we can expect even more efficient ways; will be discovered; not only improving our understanding but also enhancing our ability; develop innovative treatments based on compounds like this one.